Cas no 2726-50-3 (Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]-)

Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]- structure
2726-50-3 structure
Product Name:Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]-
CAS No:2726-50-3
MF:C16H12O4
MW:268.264084815979
CID:281559
PubChem ID:256732
Update Time:2025-04-19

Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]-
    • 1-[6-hydroxy-2-(4-hydroxyphenyl)-1-benzofuran-3-yl]ethanone
    • 1-(6-Hydroxy-2-(4-hydroxyphenyl)-1-benzofuran-3-yl)ethanone
    • 6-Hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl methyl ketone
    • AC1L5V96
    • AC1Q5D9F
    • AR-1H1835
    • C15110
    • CTK4F9374
    • NSC84036
    • 2726-50-3
    • NSC 84036
    • KETONE, 6-HYDROXY-2-(P-HYDROXYPHENYL)-3-BENZOFURANYL METHYL
    • ETHANONE, 1-(6-HYDROXY-2-(4-HYDROXYPHENYL)-3-BENZOFURANYL)-
    • YJP146PXQT
    • CHEBI:79629
    • DTXSID90181711
    • NSC-84036
    • Q27148751
    • 1-[6-hydroxy-2-(4-hydroxyphenyl)benzofuran-3-yl]ethanone
    • UNII-YJP146PXQT
    • 1-(6-hydroxy-2-(4-hydroxyphenyl)benzofuran-3-yl)ethanone
    • Inchi: 1S/C16H12O4/c1-9(17)15-13-7-6-12(19)8-14(13)20-16(15)10-2-4-11(18)5-3-10/h2-8,18-19H,1H3
    • InChI Key: PMGWXIYBUNWUGY-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2C(C(C)=O)=C1C1C=CC(=CC=1)O)O

Computed Properties

  • Exact Mass: 268.07356
  • Monoisotopic Mass: 268.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • PSA: 70.67
  • LogP: 3.71360
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